1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid
Overview
Description
1,1-Dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid (BTDA) is an organic compound with a wide range of applications in scientific research. It is a small molecule with a molecular weight of about 200 g/mol and a melting point of about 160°C. BTDA is a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), and has been used in numerous studies to investigate the role of these enzymes in various biological processes. BTDA is also an important building block for the synthesis of other compounds, such as polymers and other organic compounds.
Mechanism of Action
1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid acts as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme, preventing it from functioning properly. This inhibition of the enzyme leads to a decrease in the production of prostaglandins, which are chemical messengers involved in inflammation and other processes.
Biochemical and Physiological Effects
1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, reduce pain, and inhibit the growth of certain cancer cells. It has also been found to reduce the risk of cardiovascular disease, reduce the risk of stroke, and reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and is stable in a variety of conditions. It is also relatively inexpensive, making it an attractive option for many researchers. However, there are some limitations to its use. It is not water-soluble, so it must be dissolved in an organic solvent before use. Additionally, it is not as potent as some other compounds, so it may require higher doses to achieve the desired effects.
Future Directions
The use of 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid in scientific research is still in its early stages, and there are many potential future directions. One potential direction is to use 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid as a tool to study the effects of inflammation on the body. Additionally, 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid could be used to study the effects of certain drugs on the body, as well as to develop new drugs for the treatment of various diseases. Finally, 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid could be used to study the effects of certain environmental toxins on the body, as well as to develop new methods of detoxification.
Synthesis Methods
1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid can be synthesized via a variety of methods, including chemical synthesis, hydrolysis, and enzymatic synthesis. Chemical synthesis involves the reaction of two compounds, typically an acid and a base, to produce the desired compound. Hydrolysis involves the use of water to break down the bonds of the compound, while enzymatic synthesis requires the use of enzymes to catalyze the reaction.
Scientific Research Applications
1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid has a wide range of applications in scientific research. It has been used as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), and has been used to investigate the role of these enzymes in various biological processes. 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid has also been used to study the effects of inflammation on the body, as well as the effects of certain drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a benzothiadiazine ring system, followed by the introduction of a carboxylic acid group and oxidation to form the dioxo moiety.", "Starting Materials": ["2-aminobenzenesulfonamide", "phosphorus oxychloride", "sodium hydroxide", "sodium bicarbonate", "sodium nitrite", "sulfuric acid", "potassium permanganate", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "carbon dioxide"], "Reaction": ["1. Conversion of 2-aminobenzenesulfonamide to 1,2-benzothiazine: 2-aminobenzenesulfonamide is reacted with phosphorus oxychloride to form 2-chlorobenzenesulfonamide. This intermediate is then treated with sodium hydroxide and sodium bicarbonate to form 2-aminobenzenethiol. The thiol is oxidized with sodium nitrite and sulfuric acid to form the corresponding sulfonate ester. Treatment of this intermediate with potassium permanganate in acetic acid leads to the formation of 1,2-benzothiazine.", "2. Introduction of carboxylic acid group: The benzothiadiazine intermediate is treated with hydrogen peroxide and sodium hydroxide to form the corresponding carboxylic acid. The reaction is carried out under carbon dioxide atmosphere to prevent over-oxidation of the product.", "3. Oxidation to form dioxo moiety: The carboxylic acid intermediate is oxidized with potassium permanganate in acetic acid to form 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid."] } | |
CAS RN |
945388-03-4 |
Product Name |
1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-carboxylic acid |
Molecular Formula |
C8H6N2O4S |
Molecular Weight |
226.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
